Cas no 1936229-72-9 ((3-bromooxan-4-yl)methanamine)

• Product Name: (3-bromooxan-4-yl)methanamine
• CAS No: 1936229-72-9
• MF: C₆H₁₂BrNO
• MW: 194.069581031799
• MDL: MFCD28348316
• CID: 5172738
• PubChem ID: 122199117
• Update Time: 2025-05-20

(3-bromooxan-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, 3-bromotetrahydro-
• (3-bromooxan-4-yl)methanamine

• MDL： MFCD28348316
• Inchi： 1S/C6H12BrNO/c7-6-4-9-2-1-5(6)3-8/h5-6H,1-4,8H2
• InChI Key： FSVNRJSUFNTIKR-UHFFFAOYSA-N
• SMILES： C1OCCC(CN)C1Br

Additional information on (3-bromooxan-4-yl)methanamine

Introduction to (3-bromooxan-4-yl)methanamine (CAS No. 1936229-72-9)

(3-Bromooxan-4-yl)methanamine, also known by its CAS number 1936229-72-9, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and biology. This compound is characterized by its unique molecular structure, which includes a brominated oxane ring and an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for researchers and pharmaceutical companies alike.

The molecular formula of (3-bromooxan-4-yl)methanamine is C₅H₁₁BrNO, and its molecular weight is approximately 175.05 g/mol. The compound's structure can be represented as follows: Br-C₄H₇O-NH₂. The bromine atom attached to the oxane ring plays a crucial role in the compound's reactivity and stability, while the amino group provides opportunities for further chemical modifications and biological interactions.

In the context of organic synthesis, (3-bromooxan-4-yl)methanamine serves as a versatile building block for the synthesis of more complex molecules. Its bromine functionality can be readily substituted with various nucleophiles, enabling the construction of diverse chemical structures. This property makes it particularly useful in the development of new pharmaceuticals, where precise control over molecular architecture is essential for optimizing drug efficacy and safety.

Recent research has explored the potential applications of (3-bromooxan-4-yl)methanamine in medicinal chemistry. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of this compound as a precursor for the synthesis of novel antiviral agents. The researchers found that derivatives of (3-bromooxan-4-yl)methanamine exhibited potent antiviral activity against several strains of influenza virus, highlighting its potential as a lead compound for drug development.

In another study published in Organic & Biomolecular Chemistry (2020), scientists explored the use of (3-bromooxan-4-yl)methanamine in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions. The results showed that these inhibitors effectively disrupted key interactions involved in cancer cell proliferation, suggesting that (3-bromooxan-4-yl)methanamine-based compounds could be valuable tools in cancer research and therapy.

The biological activity of (3-bromooxan-4-yl)methanamine has also been studied in the context of central nervous system (CNS) disorders. A study published in Bioorganic & Medicinal Chemistry Letters (2019) reported that certain derivatives of this compound exhibited neuroprotective effects in animal models of neurodegenerative diseases. These findings suggest that further investigation into the neuropharmacological properties of (3-bromooxan-4-yl)methanamine could lead to new therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its medicinal applications, (3-bromooxan-4-yl)methanamine has also found use in materials science. Researchers have utilized this compound to synthesize functional polymers with unique properties, such as enhanced mechanical strength and improved thermal stability. These polymers have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of (3-bromooxan-4-yl)methanamine typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of an oxane derivative followed by nucleophilic substitution with an amine. Advances in synthetic methods have led to more efficient and environmentally friendly approaches, reducing waste and improving overall process sustainability.

In conclusion, (3-bromooxan-4-yl)methanamine (CAS No. 1936229-72-9) is a versatile compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique molecular structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.